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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrobenzonitrile

Cat. No.: B042562

Essential Safety and Handling Guide for 2,4-
Difluoro-5-nitrobenzonitrile

This guide provides immediate and essential safety, operational, and disposal information for
handling 2,4-Difluoro-5-nitrobenzonitrile in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

2,4-Difluoro-5-nitrobenzonitrile is a hazardous substance requiring careful handling to avoid
exposure. Based on the Global Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound is classified as follows:

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin[1]
Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye ) o
H319 Causes serious eye irritation[1]

Irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled[1]
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Note: The following information is based on data for 2,4-Difluoro-5-nitrobenzonitrile and
closely related compounds, such as 2,4-Difluoronitrobenzene. Always consult the specific
Safety Data Sheet (SDS) provided by the supplier before use.

Physical and Chemical Properties

Property Value

Molecular Formula C7H2F2N202
Molecular Weight 184.10 g/mol [1]
Appearance Solid (form may vary)

] ] 9 - 10 °C (for the related compound 2,4-
Melting Point ) )
Difluoronitrobenzene)[2][3]

203 - 204 °C (for the related compound 2,4-

Boiling Point ) )
Difluoronitrobenzene)[2][3]

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls and Preparation

o Ventilation: Always handle 2,4-Difluoro-5-nitrobenzonitrile in a properly functioning
chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.

o Work Area: Designate a specific area for handling this compound. The work surface should
be clean and uncluttered.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required to protect against splashes.[2]

Skin Protection

A flame-resistant lab coat, fully buttoned, along

with long pants and closed-toe shoes.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) must be
worn. Inspect gloves for any signs of
degradation or puncture before use. Use proper

glove removal technique to avoid skin contact.

[2]

Respiratory Protection

If there is a risk of generating dust or aerosols
that cannot be controlled by a fume hood, a
NIOSH-approved respirator with appropriate

cartridges should be used.

Handling Procedure

e Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

avoid inhaling dust particles.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.

o General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[2]

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

» Keep the container tightly closed and clearly labeled.
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Disposal Plan
Waste Segregation

o All waste contaminated with 2,4-Difluoro-5-nitrobenzonitrile, including empty containers,
disposable labware, and contaminated PPE, must be collected in a designated and clearly
labeled hazardous waste container.

Disposal Method

» Dispose of chemical waste through a licensed hazardous waste disposal company.

e This combustible material may be incinerated in a chemical incinerator equipped with an
afterburner and scrubber.[2]

e Do not dispose of this chemical down the drain or in the general trash.[2]

Emergency Procedures
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Emergency

Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed

container for disposal. For large spills, contain
the spill and contact environmental health and

safety personnel.[2]

Safe Handling Workflow
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Safe Handling Workflow for 2,4-Difluoro-5-nitrobenzonitrile
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Caption: Workflow for safe handling of 2,4-Difluoro-5-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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